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Compound of Interest

Compound Name:
2,2,11,11-

Tetradeuteriododecanedioic acid

Cat. No.: B1472726 Get Quote

For immediate reference, it is crucial to note that a specific Safety Data Sheet (SDS) for

2,2,11,11-Tetradeuteriododecanedioic acid is not readily available. Therefore, the following

disposal procedures are based on the known hazards of its non-deuterated analogue,

dodecanedioic acid, and general principles for the disposal of deuterated and dicarboxylic acid

compounds. Always consult with your institution's Environmental Health and Safety (EHS)

department for guidance specific to your location and regulations.

The proper handling and disposal of 2,2,11,11-Tetradeuteriododecanedioic acid are

paramount to ensuring laboratory safety and environmental protection. While deuterated

compounds are stable and non-radioactive, their chemical properties are very similar to their

non-deuterated counterparts.[1] Dodecanedioic acid is classified as an eye irritant and may

cause skin and respiratory tract irritation.[2][3] Therefore, it must be handled as a chemical

waste product.

Essential Safety and Handling
Before beginning any disposal procedure, it is imperative to wear appropriate Personal

Protective Equipment (PPE). This includes, but is not limited to, chemical-resistant gloves,

safety goggles, and a lab coat. All handling of 2,2,11,11-Tetradeuteriododecanedioic acid
and its waste should be conducted in a well-ventilated area, preferably within a chemical fume

hood.
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Spill Management
In the event of a spill, the area should be evacuated and ventilated. For small spills, absorb the

material with an inert absorbent such as vermiculite, dry sand, or earth. The contaminated

absorbent material should then be collected and placed into a suitable, sealed container for

disposal as hazardous waste.[4]

Step-by-Step Disposal Protocol
The appropriate disposal method for 2,2,11,11-Tetradeuteriododecanedioic acid is

contingent on the quantity and concentration of the waste.

1. Waste Segregation and Collection:

Do not mix 2,2,11,11-Tetradeuteriododecanedioic acid waste with other waste streams,

especially incompatible materials like strong oxidizing agents, bases, or reducing agents.[5]

Chemical wastes should be segregated by general waste type (e.g., flammables, poisons,

acids, and alkalis).

Collect the waste in a designated, properly labeled, and sealed hazardous waste container.

The container should be compatible with the chemical; plastic is often preferred for chemical

waste storage.

The container must be clearly labeled with the full chemical name, "2,2,11,11-
Tetradeuteriododecanedioic acid," and any known hazard pictograms.

2. Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA).

The SAA must be at or near the point of waste generation and should be inspected weekly

for any leaks.

Keep the waste container securely capped at all times, except when adding or removing

waste.

3. Disposal:
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Do not dispose of 2,2,11,11-Tetradeuteriododecanedioic acid down the drain or in the

regular trash.

All hazardous wastes must be disposed of through your institution's hazardous waste

collection program. Contact your EHS department to schedule a pickup.

For empty containers that held the chemical, they should be triple-rinsed with a suitable

solvent. The rinsate should be collected and disposed of as hazardous waste. After rinsing

and defacing the label, the empty container may be disposed of as regular trash, but confirm

this with your institution's guidelines.

Quantitative Data Summary

While specific quantitative data for 2,2,11,11-Tetradeuteriododecanedioic acid is not

available, the following table summarizes general guidelines for laboratory chemical waste that

would apply.

Parameter Guideline Citation

pH for Drain Disposal

For certain dilute aqueous

solutions, a pH between 5.5

and 10.5 may be permissible

for drain disposal. This is not

recommended for this

compound without

neutralization and EHS

approval.

SAA Accumulation Limit

Up to 55 gallons of hazardous

waste or 1 quart of acutely

hazardous waste.

SAA Storage Time

Partially filled, labeled

containers may remain in an

SAA for up to one year. Full

containers must be removed

within three days.
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Experimental Protocols

As this document provides disposal procedures rather than experimental results, there are no

experimental protocols to report. The disposal steps outlined above constitute the protocol for

safely managing this chemical waste.

Disposal Workflow
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Disposal Decision Workflow for 2,2,11,11-Tetradeuteriododecanedioic Acid

Start: Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid, Incompatibles)

Use Designated, Labeled
Hazardous Waste Container

Store in Satellite
Accumulation Area (SAA)

Spill Occurs

No

Contact EHS for
Hazardous Waste Pickup

Container Full or
Ready for Disposal

Follow Spill Management Protocol
(Absorb, Collect, Ventilate)

Yes

End: Proper Disposal
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Caption: Disposal workflow for 2,2,11,11-Tetradeuteriododecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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